Cas no 40500-10-5 (3-(oxan-4-yl)propanoic acid)

• Product Name: 3-(oxan-4-yl)propanoic acid
• CAS No: 40500-10-5
• Molecular Formula: C₈H₁₄O₃
• Molecular Weight: 158.19496
• MDL: MFCD11226123
• CID: 1026795
• PubChem ID: 18669162

3-(oxan-4-yl)propanoic acid Properties

Names and Identifiers

• 3-(Tetrahydro-2H-pyran-4-yl)propanoic acid
• 3-(OXAN-4-YL)PROPANOIC ACID
• tetrahydro-2H-Pyran-4-propanoic acid
• 3-(Tetrahydropyran-4-yl)propionic acid
• BS-13532
• 3-(Tetrahydro-2H-pyran-4-yl)propanoicacid
• Z979765670
• A1-08407
• AT28816
• DB-070020
• 2H-Pyran-4-propanoic acid, tetrahydro-
• INABGJQICWLYSG-UHFFFAOYSA-N
• MFCD11226123
• 40500-10-5
• F8889-3427
• DTXSID40595425
• SCHEMBL4171831
• 3-(oxan-4-yl)propanoic acid, AldrichCPR
• AKOS008152006
• A901774
• CS-0217592
• EN300-78724

• MDL： MFCD11226123
• InChIKey： INABGJQICWLYSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O3/c9-8(10)2-1-7-3-5-11-6-4-7/h7H,1-6H2,(H,9,10)
• SMILES： OC(=O)CCC1CCOCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.094294304g/mol
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 297 ºC
• Melting Point: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 120 ºC
• Density: 1.081